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Compound of Interest

Compound Name: 2-Bromo-5-iodotoluene

Cat. No.: B1273150 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-iodotoluene
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of 2-Bromo-5-iodotoluene, ensuring

laboratory safety and experimental integrity.

Chemical Profile and Hazards:

2-Bromo-5-iodotoluene is a halogenated aromatic compound that requires careful handling

due to its potential health hazards. Understanding its properties is the first step toward safe

laboratory practices.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1273150?utm_src=pdf-interest
https://www.benchchem.com/product/b1273150?utm_src=pdf-body
https://www.benchchem.com/product/b1273150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₆BrI

Molecular Weight 296.93 g/mol

Appearance Not specified, handle with caution

Hazards Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

A comprehensive PPE plan is non-negotiable when handling 2-Bromo-5-iodotoluene. The

following table summarizes the recommended PPE to mitigate exposure risks.

Body Part Recommended PPE Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

EN 166 (EU) or NIOSH (US)

approved.[1][2]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), lab coat,

and long-sleeved clothing.[1]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[2]

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, use a

NIOSH/MSHA or European

Standard EN 149:2001

approved respirator.[1]

For large-scale use or

emergencies, a European

Standard EN 136 approved

respirator is recommended.[1]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to standardized protocols is essential for minimizing risks. The following

experimental workflow outlines the safe handling of 2-Bromo-5-iodotoluene from preparation

to immediate cleanup.

Preparation:

Consult Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 2-Bromo-5-iodotoluene.

Work Area Preparation: Ensure a chemical fume hood is operational. The work area should

be clean and free of clutter.

Assemble Materials: Place all necessary equipment (e.g., glassware, spatulas, weighing

paper, solvents) and reagents inside the fume hood.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing and Transfer:

Tare the Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

Aliquot the Chemical: Carefully dispense the desired amount of 2-Bromo-5-iodotoluene into

the tared vessel using a clean spatula. Avoid creating dust.

Record the Weight: Accurately record the mass of the chemical.

Transfer: Gently add the weighed compound to the reaction vessel or solvent within the fume

hood.

Immediate Cleanup: Clean the spatula and any contaminated surfaces with an appropriate

solvent (e.g., acetone), collecting the rinsate as hazardous waste.

Solution Preparation:

Add Solvent: In the fume hood, add the desired solvent to the vessel containing the 2-
Bromo-5-iodotoluene.
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Dissolution: Stir the mixture until the compound is fully dissolved. Gentle heating may be

applied if necessary and safe for the chosen solvent.

Labeling: Clearly label the container with the chemical name, concentration, solvent, date,

and your initials.

Disposal Plan: Managing 2-Bromo-5-iodotoluene
Waste
Proper waste management is crucial to protect personnel and the environment. Halogenated

organic waste must be segregated from non-halogenated waste.

Waste Segregation and Collection:

Designated Waste Container: Use a clearly labeled, dedicated waste container for

halogenated organic waste.

Liquid Waste: Collect all solutions containing 2-Bromo-5-iodotoluene and any solvent

rinses in this container.

Solid Waste: Dispose of contaminated solid materials (e.g., weighing paper, gloves, pipette

tips) in a separate, clearly labeled solid hazardous waste container.

Container Management and Disposal:

Secure Closure: Keep waste containers tightly closed when not in use.

Storage: Store waste containers in a designated, well-ventilated secondary containment area

away from incompatible materials.

Disposal Request: When the container is full, follow your institution's procedures for

hazardous waste pickup and disposal. Do not pour chemical waste down the drain.[2]

Empty Containers: Original chemical containers should be triple-rinsed with a suitable

solvent, with the rinsate collected as hazardous waste. The rinsed container can then be

disposed of according to institutional guidelines.[2]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the immediate area. If the spill is large

or you are unsure how to handle it, contact your

institution's environmental health and safety

department. For small spills, wear appropriate

PPE, cover the spill with an inert absorbent

material, and collect it in a sealed container for

disposal as hazardous waste.[1]

Workflow for Safe Handling of 2-Bromo-5-iodotoluene
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Caption: Workflow for handling 2-Bromo-5-iodotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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